Cas no 651054-04-5 (1-Piperidinecarboxylic acid, 4-(1-propylbutyl)-, 1,1-dimethylethyl ester)

1-Piperidinecarboxylic acid, 4-(1-propylbutyl)-, 1,1-dimethylethyl ester structure
651054-04-5 structure
Product Name:1-Piperidinecarboxylic acid, 4-(1-propylbutyl)-, 1,1-dimethylethyl ester
CAS No:651054-04-5
MF:C17H33NO2
MW:283.449425458908
CID:407071
PubChem ID:71377081
Update Time:2025-04-19

1-Piperidinecarboxylic acid, 4-(1-propylbutyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylic acid, 4-(1-propylbutyl)-, 1,1-dimethylethyl ester
    • tert-butyl 4-heptan-4-ylpiperidine-1-carboxylate
    • tert-Butyl 4-(heptan-4-yl)piperidine-1-carboxylate
    • DTXSID60799741
    • 651054-04-5
    • Inchi: 1S/C17H33NO2/c1-6-8-14(9-7-2)15-10-12-18(13-11-15)16(19)20-17(3,4)5/h14-15H,6-13H2,1-5H3
    • InChI Key: OPQWKVVJQBCDRP-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC(CC1)C(CCC)CCC)=O

Computed Properties

  • Exact Mass: 283.25129
  • Monoisotopic Mass: 283.251129295g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54
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